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Compound of Interest

Compound Name: Ethyl Laurate

Cat. No.: B125891

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl laurate, the ethyl ester of lauric acid, is a versatile ingredient in cosmetic and
pharmaceutical formulations, primarily valued for its function as an emollient.[1][2][3] It is a
clear, colorless liquid with a mild, slightly fruity or floral odor.[1][2] Derived from natural sources
like coconut or palm kernel oil, ethyl laurate is appreciated for its light, non-greasy skin feel
and good spreadability, making it a suitable choice for a variety of skincare and cosmetic
products, including lotions, creams, and moisturizers.[1][2] These application notes provide a
comprehensive overview of ethyl laurate's properties, along with detailed protocols for its
evaluation and use in cosmetic formulations.

Physicochemical Properties

Understanding the physicochemical properties of ethyl laurate is crucial for formulation
development. Below is a comparison of ethyl laurate with other common emollients.
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Isopropyl CapryliclCapri Dimethicone
Property Ethyl Laurate . . .
Myristate c Triglyceride (50 cSt)
Isopropyl Caprylic/Capric
INCI Name Ethyl Laurate p by 'p Y ) P Dimethicone
Myristate Triglyceride
Chemical Approx. ]
C14H2802 C17H3402 (C2H60SI)Nn
Formula C21H4004
Molecular Weight ) )
228.37 270.45 ~370 (variable) Variable
(g/mol)
Clear, colorless
Clear, colorless Clear, colorless ] Clear, colorless
Appearance o o to slightly o
liquid liquid S liquid
yellowish liquid
Soluble in
- alcohol and oils; Soluble in oils; Soluble in oils; Soluble in oils;
Solubility ) ) ) ) ) ) ) )
insoluble in insoluble in water  insoluble in water  insoluble in water
water.[1][4]
- _ ~170 (at 20
Boiling Point (°C)  ~269 >250 >200
mmHg)
Melting Point
) ~-7t0-10 ~3 ~-4 -55
4
Density (g/mL at
~0.86 ~0.85 ~0.94 ~0.96
25°C)
Refractive Index
~1.432 ~1.434 ~1.448 ~1.402

(at 20°C)

Performance Data

While extensive comparative quantitative data for ethyl laurate is not readily available in public

literature, this section outlines the expected performance based on its properties and provides

a framework for its evaluation against other emollients.

Skin Hydration (Corneometry)
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Emollients contribute to skin hydration by forming an occlusive layer that reduces
transepidermal water loss (TEWL). The following table illustrates how comparative data on skin
hydration would be presented.

Change in Skin

. Hydration L
. Typical Use Level Qualitative
Emollient (Corneometer L
(%) . Description
Units) after 2 hours

(Hypothetical Data)

Provides a light, non-
Ethyl Laurate 2-10 Data not available greasy moisturizing

feel.

) Fast-spreading, light
Isopropyl Myristate 1-10 +15-25% )
emollient.

. . Medium-spreading,
Caprylic/Capric

] ) 2-15 +20-30% good moisturizing
Triglyceride )
properties.
) ) Forms a breathable,
Dimethicone (50 cSt) 1-5 +10-20%

protective barrier.

Transepidermal Water Loss (TEWL)

A reduction in TEWL indicates an improvement in the skin's barrier function.

. Reduction in TEWL
Typical Use Level

Emollient (%) after 2 hours Occlusivity Level
0
(Hypothetical Data)

Ethyl Laurate 2-10 Data not available Low to moderate
Isopropyl Myristate 1-10 -10-15% Low
Caprylic/Capric

] ) 2-15 -15-20% Moderate
Triglyceride
Dimethicone (50 cSt) 1-5 -10-20% Moderate
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Sensory Profile

The sensory characteristics of an emollient are critical for consumer acceptance. The following
table presents a typical sensory profile comparison.

Sensory . . . .
. Isopropyl Caprylic/Capri Dimethicone

Attribute Ethyl Laurate . . .

Myristate c Triglyceride (50 cSt)
(Scale 1-10)
Spreadability High (Qualitative) 8 6 9
Absorbency Fast (Qualitative) 9 5 7
Gloss Low (Qualitative) 4 5 3
Residue Low (Qualitative) 2 4 2
Greasiness Low (Qualitative) 3 5 1
Smoothness High (Qualitative) 8 7 9

Experimental Protocols
Protocol for Evaluating Skin Hydration (Corneometry)

Objective: To quantify the effect of a formulation containing ethyl laurate on skin surface
hydration.

Materials:

o Corneometer® CM 825 (or equivalent)

Test formulation with ethyl laurate

Control formulation (without ethyl laurate)

Untreated control area

Volunteer panel (n=10) with dry to normal skin

Standardized skin cleansers
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e Controlled environment room (21+1°C, 50+5% RH)

Methodology:

Volunteer Acclimatization: Volunteers acclimatize in the controlled environment room for at
least 30 minutes before measurements.

o Test Area Demarcation: Define test areas on the volar forearm of each volunteer.

» Baseline Measurement (TO): Take baseline skin hydration readings from each test area using
the Corneometer®.

o Product Application: Apply a standardized amount (e.g., 2 mg/cm?) of the test and control
formulations to their respective areas. One area remains untreated.

o Post-Application Measurements: Take measurements at specified time points (e.g., T1h,
T2h, T4h, T8h).

o Data Analysis: Calculate the mean Corneometer® values for each test area at each time
point. The change in hydration is calculated relative to the baseline and the untreated control
area.

Protocol for Measuring Transepidermal Water Loss
(TEWL)

Objective: To assess the effect of a formulation containing ethyl laurate on the skin barrier
function by measuring TEWL.

Materials:

Tewameter® TM 300 (or equivalent)

Test formulation with ethyl laurate

Control formulation (without ethyl laurate)

Untreated control area

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b125891?utm_src=pdf-body
https://www.benchchem.com/product/b125891?utm_src=pdf-body
https://www.benchchem.com/product/b125891?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Volunteer panel (n=10)
e Controlled environment room (21+1°C, 50£5% RH)
Methodology:

¢ Volunteer Acclimatization: Volunteers acclimatize in the controlled environment for at least 30
minutes.

o Test Area Demarcation: Define test areas on the volar forearm.
e Baseline Measurement (T0): Measure baseline TEWL for each area.

e Product Application: Apply a standardized amount (e.g., 2 mg/cm?) of the test and control
formulations.

o Post-Application Measurements: Measure TEWL at specified time points (e.g., T1h, T2h,
T4h, T8h).

o Data Analysis: Calculate the mean TEWL values. A decrease in TEWL indicates improved
barrier function.

Protocol for Sensory Evaluation of Emollients

Objective: To characterize the sensory profile of ethyl laurate in a cosmetic formulation.
Materials:

e Trained sensory panel (n=10)

o Test formulation with ethyl laurate

o Reference formulations with other emollients

o Standardized application protocols

e Sensory evaluation questionnaires

e Controlled environment for evaluation
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Methodology:

Panelist Training: Train panelists to identify and rate the intensity of various sensory
attributes (e.g., spreadability, absorbency, gloss, residue, greasiness, smoothness).

o Sample Presentation: Provide panelists with coded samples of the formulations in a
randomized order.

o Application: Instruct panelists to apply a standardized amount of each product to a
designated area of their skin (e.g., volar forearm).

» Evaluation: Panelists evaluate the sensory attributes at different time points (e.g., during
application, 1 minute after, 5 minutes after) and record their ratings on the questionnaire.

o Data Analysis: Analyze the data statistically (e.g., using ANOVA) to determine significant
differences in sensory attributes between the formulations.

Protocol for Formulation of a Basic Oil-in-Water (O/W)
Cream with Ethyl Laurate

Objective: To provide a basic framework for incorporating ethyl laurate into an O/W emulsion.

Ingredients:
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Phase Ingredient Function % (wiw)

A (Water Phase) Deionized Water Solvent g.s. to 100

Glycerin Humectant 3.00

Xanthan Gum Thickener 0.20

B (Oil Phase) Ethyl Laurate Emollient 5.00
Thickener, Emulsion

Cetearyl Alcohol - 3.00
Stabilizer

Glyceryl Stearate Emulsifier 2.00
Phenoxyethanol (and) )

C (Cool-Down Phase) ) Preservative 1.00
Ethylhexylglycerin

Fragrance Fragrance 0.10

Procedure:

e Phase A: In a main beaker, combine deionized water and glycerin. Heat to 75-80°C. Slowly
sprinkle in xanthan gum while mixing to avoid clumping. Mix until fully hydrated.

e Phase B: In a separate beaker, combine ethyl laurate, cetearyl alcohol, and glyceryl
stearate. Heat to 75-80°C and mix until all solids are melted and the phase is uniform.

o Emulsification: Slowly add Phase B to Phase A with continuous high-shear mixing. Mix for 5-
10 minutes to form a stable emulsion.

» Cooling: Switch to gentle, sweeping agitation and begin cooling the emulsion.

e Phase C: When the temperature is below 40°C, add the preservative and fragrance. Mix until
uniform.

o Final Adjustments: Check the pH and adjust if necessary.

Visualizations
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Caption: Experimental workflow for the evaluation of ethyl laurate's emollient properties.
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Caption: Simplified signaling pathways in skin barrier function and the protective role of
emollients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cosmetic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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